Cas no 7477-52-3 (2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 7477-52-3
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 980347
• PubChem ID: 237414
• Update Time: 2025-10-17

2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yl)cyclopropane-1-carboxylic acid
• NSC-40847
• NSC-400852
• 2-(Benzo[d][1,3]dioxol-5-yl)cyclopropane-1-carboxylic acid
• 7477-52-3
• NSC400852
• SCHEMBL15091391
• DTXSID70285185
• 2-(1,3-dioxaindan-5-yl)cyclopropane-1-carboxylic acid
• 2-(2H-1,3-BENZODIOXOL-5-YL)CYCLOPROPANE-1-CARBOXYLIC ACID
• NSC40847
• 91426-77-6
• EN300-1996374
• DTXSID30919737
• CS-0291129
• DS-000799
• 2-benzo[1,3]dioxol-5-ylcyclopropane-1-carboxylic acid
• 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H10O4/c12-11(13)8-4-7(8)6-1-2-9-10(3-6)15-5-14-9/h1-3,7-8H,4-5H2,(H,12,13)
• InChI Key： SEACYFQFBLSTIZ-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 7477-52-3)

2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 7477-52-3) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive benzodioxole and cyclopropane moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a benzodioxole moiety through a carboxylic acid group. The benzodioxole ring, known for its aromatic properties and potential to form hydrogen bonds, contributes to the compound's stability and reactivity. The cyclopropane ring, on the other hand, imparts unique conformational constraints that can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as anxiety and depression. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile make it an attractive candidate for further development.

In addition to its neurological applications, 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and other inflammatory diseases.

The synthesis of 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid has been optimized through various synthetic routes. One common approach involves the reaction of 1,3-benzodioxole with a suitable cyclopropane precursor followed by carboxylation. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

The safety profile of 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. Ongoing research aims to further elucidate the mechanism of action and optimize dosing regimens for various therapeutic indications.

In conclusion, 2-(1,3-Benzodioxol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 7477-52-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in various therapeutic areas. As research continues to advance, this compound holds significant potential to contribute to the discovery and development of new treatments for a variety of diseases.